Cas no 2228960-86-7 (tert-butyl 2-(hydroxyamino)methylmorpholine-4-carboxylate)

• Product Name: tert-butyl 2-(hydroxyamino)methylmorpholine-4-carboxylate
• CAS No: 2228960-86-7
• MF: C₁₀H₂₀N₂O₄
• MW: 232.276803016663
• CID: 5767440
• PubChem ID: 165857408
• Update Time: 2025-10-18

tert-butyl 2-(hydroxyamino)methylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1880487
• 2228960-86-7
• tert-butyl 2-[(hydroxyamino)methyl]morpholine-4-carboxylate
• tert-butyl 2-(hydroxyamino)methylmorpholine-4-carboxylate

• Inchi： 1S/C10H20N2O4/c1-10(2,3)16-9(13)12-4-5-15-8(7-12)6-11-14/h8,11,14H,4-7H2,1-3H3
• InChI Key： BYPZFXGVEDPZKP-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1CNO

Computed Properties

• Exact Mass: 232.14230712g/mol
• Monoisotopic Mass: 232.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71Ų

Additional information on tert-butyl 2-(hydroxyamino)methylmorpholine-4-carboxylate

Comprehensive Overview of tert-butyl 2-(hydroxyamino)methylmorpholine-4-carboxylate (CAS No. 2228960-86-7)

The compound tert-butyl 2-(hydroxyamino)methylmorpholine-4-carboxylate (CAS No. 2228960-86-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This morpholine-derived compound is characterized by the presence of a hydroxyamino group and a tert-butyl carboxylate moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its role as a building block in the development of novel drug candidates, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibition.

In recent years, the demand for morpholine derivatives like tert-butyl 2-(hydroxyamino)methylmorpholine-4-carboxylate has surged, driven by their utility in medicinal chemistry and drug discovery. A common query among scientists is: "How does the hydroxyamino group influence the compound's binding affinity?" Studies suggest that this functional group enhances hydrogen-bonding interactions with biological targets, making it valuable for designing selective inhibitors. Additionally, the tert-butyl ester group offers steric protection, improving the compound's stability during synthetic processes.

The synthesis of CAS No. 2228960-86-7 often involves multi-step organic reactions, including amidation and hydroxylamine incorporation. One of the trending topics in synthetic forums is the optimization of its yield and purity, with researchers sharing protocols for chromatographic purification and spectroscopic characterization (e.g., NMR and HPLC). The compound's solubility in polar solvents like DMSO and methanol further facilitates its use in high-throughput screening assays, a key focus area in modern drug development.

From an industrial perspective, tert-butyl 2-(hydroxyamino)methylmorpholine-4-carboxylate is often discussed in the context of green chemistry. Questions such as "Can this compound be synthesized using catalytic methods?" reflect the growing emphasis on sustainable practices. Recent advancements in catalytic hydrogenation and biocatalysis have shown promise in reducing waste generation during its production, aligning with global Environmental, Social, and Governance (ESG) goals.

Another hot topic is the compound's potential role in addressing neurodegenerative diseases. Its morpholine core is structurally similar to fragments found in clinically approved neurological drugs, sparking interest in its blood-brain barrier (BBB) permeability. Researchers are actively investigating whether modifications to its hydroxyamino side chain could enhance bioavailability—a frequent subject in academic publications and patent filings.

In summary, tert-butyl 2-(hydroxyamino)methylmorpholine-4-carboxylate (CAS No. 2228960-86-7) represents a compelling case study in structure-activity relationship (SAR) optimization. Its dual functionality—combining a protected carboxylate with a nucleophilic hydroxyamino group—makes it a versatile intermediate for peptide mimetics and small-molecule probes. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in cutting-edge research and innovation pipelines.